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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408

Providing essential safety and logistical information for the proper disposal of
propoxycarbazone sodium, this guide offers procedural, step-by-step guidance to ensure the
safe and compliant management of this chemical waste in a research environment.

Propoxycarbazone sodium, a post-emergence herbicide, requires careful handling and
disposal to minimize environmental contamination and ensure laboratory safety. Adherence to
federal and local regulations is paramount. In the United States, the disposal of pesticides like
propoxycarbazone sodium is regulated by the Federal Insecticide, Fungicide, and
Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act (RCRA). Unusable
pesticides are typically classified as hazardous waste.

This document serves as a comprehensive resource for researchers, scientists, and drug
development professionals, offering clear protocols and essential information for the
responsible disposal of propoxycarbazone sodium and its containers.

Key Disposal and Safety Data

The following table summarizes crucial information for the safe handling and disposal of
propoxycarbazone sodium. This data is compiled from various safety and regulatory sources.
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Parameter

Information

Citation

Common Trade Names

Olympus 70% Water

Dispersible Granular Herbicide

[1]

Primary Disposal Method

Use as per label instructions;
otherwise, dispose of at an
approved waste disposal

facility.

Alternative Disposal

Consider "Clean Sweep"
programs or local household
hazardous waste collection

events for unused pesticides.

Container Disposal

Triple-rinse containers

thoroughly before disposal.

Regulatory Framework

FIFRA (for use and labeling),
RCRA (for disposal of

hazardous waste)

Environmental Hazards

Toxic to aquatic plants.

[2]

Personal Protective Equipment
(PPE)

Long-sleeved shirt, long pants,
chemical-resistant gloves, and

goggles when handling.

[2]

First Aid - Skin Contact

Take off contaminated clothing.
Rinse skin immediately with
plenty of water for 15-20

minutes.

[2]

First Aid - Eye Contact

Hold eye open and rinse
slowly and gently with water for
15-20 minutes.

[2]

First Aid - Ingestion

Call a poison control center or
doctor immediately for

treatment advice.

[2]
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Experimental Protocol: Triple-Rinse Procedure for
Propoxycarbazone Sodium Containers

This protocol details the standardized triple-rinse method for decontaminating empty containers
of propoxycarbazone sodium, a critical step before their final disposal. Following this
procedure diligently minimizes the risk of environmental contamination and ensures compliance
with hazardous waste regulations.

Materials:

Empty propoxycarbazone sodium container

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat or

apron

Water source

Collection vessel for rinsate (e.g., a labeled hazardous waste container)

Funnel (optional)
Procedure:

« |nitial Draining: Once the container is empty, invert it over the designated hazardous waste
collection vessel and allow it to drain for at least 30 seconds after the flow has been reduced
to drips.

e First Rinse:
o Fill the empty container to approximately 25% of its capacity with water.
o Securely close the container with its cap.

o Agitate the container vigorously for at least 30 seconds, ensuring the water contacts all
interior surfaces.
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o Pour the rinsate into the designated hazardous waste collection vessel. Allow the
container to drain completely.

e Second Rinse: Repeat step 2.
e Third Rinse: Repeat step 2.
e Final Preparation for Disposal:
o Puncture the container to prevent reuse.

o Dispose of the triple-rinsed container in accordance with institutional and local regulations
for non-hazardous solid waste, or as specified on the product label. Some recycling
programs may accept properly rinsed pesticide containers.

Disposal Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of propoxycarbazone sodium and its containers.

Disposal Decision Final Disposition

Can it be used? L Use as Directed L g Approved Waste Facility
Propoxycarbazone Spdium Waste Stream
»
Unused Product Cannot be used Dispose as Waste SrevRTLgrRTegTe g Hazardous Waste Collection
Empty Container > Non-Hazardous Landfill/Recycling

Click to download full resolution via product page

Caption: Decision workflow for propoxycarbazone sodium disposal.
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Caption: Step-by-step triple-rinse workflow for containers.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b136408?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b136408?utm_src=pdf-custom-synthesis
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100BID0.TXT
https://www.epa.ie/publications/compliance--enforcement/waste/triple-rinse-guide-for-empty-pesticide-and-dairy-hygiene-containers.php
https://www.epa.ie/publications/compliance--enforcement/waste/triple-rinse-guide-for-empty-pesticide-and-dairy-hygiene-containers.php
https://www.benchchem.com/product/b136408#propoxycarbazone-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b136408#propoxycarbazone-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b136408#propoxycarbazone-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b136408#propoxycarbazone-sodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b136408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

